Cas no 2580190-04-9 (tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate)

• Product Name: tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate
• CAS No: 2580190-04-9
• MF: C₁₃H₂₇NO₅
• MW: 277.357184648514
• CID: 5679731
• PubChem ID: 165893059
• Update Time: 2025-05-23

tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[2-(3-hydroxypropoxy)ethoxy]propyl}carbamate
• EN300-26624072
• 2580190-04-9
• tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate

• Inchi： 1S/C13H27NO5/c1-13(2,3)19-12(16)14-6-4-8-17-10-11-18-9-5-7-15/h15H,4-11H2,1-3H3,(H,14,16)
• InChI Key： LIIUVHGMKKQPJX-UHFFFAOYSA-N
• SMILES： O(C(NCCCOCCOCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.18892296g/mol
• Monoisotopic Mass: 277.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate

tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate, identified by the CAS registry number 2580190-04-9, is a versatile organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of carbamates, which are widely used in polymer chemistry, pharmaceuticals, and agrochemicals due to their unique properties. The molecule's structure features a tert-butyl group attached to a carbamate moiety, which is further connected to a hydroxyl-containing polyether chain. This combination of functional groups imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications.

The synthesis of tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, researchers have explored the use of enzymes and transition metal catalysts to streamline the synthesis process, reducing energy consumption and minimizing by-products. These innovations highlight the compound's potential for large-scale industrial production while maintaining sustainability.

In terms of applications, tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate has found significant use in polymer chemistry as a crosslinking agent and a modifier for polyurethanes. Its ability to form stable networks through intermolecular hydrogen bonding makes it ideal for enhancing the mechanical properties of materials. Recent studies have demonstrated its effectiveness in creating thermoresistant polymers, which are critical for high-temperature applications such as aerospace and automotive industries.

The compound's hydroxyl groups also make it a valuable precursor in organic synthesis. For example, it can be used as an intermediate in the preparation of bioactive molecules, including pharmaceutical agents and agrochemicals. Its role as a building block in drug discovery has been underscored by recent research focusing on its potential as an anti-inflammatory agent. Scientists have reported that derivatives of this compound exhibit promising anti-inflammatory activity in preclinical models, paving the way for further exploration in therapeutic development.

In addition to its chemical applications, tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate has shown potential in environmental science. Its ability to form stable emulsions makes it useful in oil spill cleanup technologies. Recent studies have highlighted its effectiveness in stabilizing oil-in-water emulsions under extreme conditions, offering a sustainable solution for environmental remediation efforts.

The toxicological profile of tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate has also been a subject of recent research. Studies indicate that the compound exhibits low acute toxicity when administered at typical occupational exposure levels. However, long-term exposure studies are still underway to fully understand its potential health risks. Regulatory agencies have recommended stringent safety protocols for handling this compound to ensure worker safety and environmental protection.

In conclusion, tert-butyl N-{3-2-(3-hydroxypropoxy)ethoxypropyl}carbamate, with its unique chemical structure and diverse functional groups, continues to be a focal point in various scientific disciplines. Its applications span from material science to pharmacology, with ongoing research uncovering new possibilities for its use. As advancements in synthesis techniques and application development progress, this compound is poised to play an increasingly important role in both industrial and academic settings.